Cas no 929505-79-3 (benzyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: benzyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 929505-79-3
• MF: C₂₅H₁₈O₇
• MW: 430.406227588654
• CID: 5428509
• Update Time: 2025-06-12

benzyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-benzyl 2-((2-(benzo[d][1,3]dioxol-5-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• Acetic acid, 2-[[2-(1,3-benzodioxol-5-ylmethylene)-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, phenylmethyl ester
• benzyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C25H18O7/c26-24(29-13-16-4-2-1-3-5-16)14-28-18-7-8-19-21(12-18)32-23(25(19)27)11-17-6-9-20-22(10-17)31-15-30-20/h1-12H,13-15H2
• InChI Key： RIVSTYSJIJMEDO-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)COC1C=C2OC(=CC3=CC=C4OCOC4=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on benzyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Research Brief on Benzyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS: 929505-79-3)

Recent studies on benzyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS: 929505-79-3) have highlighted its potential as a bioactive compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzofuran and benzodioxole structural motifs, has garnered attention for its promising pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. The following brief synthesizes the latest research findings, methodologies, and implications of this compound.

The primary objective of recent investigations has been to elucidate the molecular mechanisms underlying the biological activities of 929505-79-3. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

Methodologically, researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize the interaction of 929505-79-3 with target proteins. These studies have provided insights into the compound's binding affinity and selectivity, which are crucial for its development as a drug candidate. Additionally, synthetic approaches to optimize the yield and purity of this compound have been explored, with recent advancements in green chemistry techniques offering more sustainable production methods.

One of the most notable findings is the compound's efficacy in preclinical models of cancer. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 929505-79-3 induces apoptosis in cancer cells by activating the intrinsic mitochondrial pathway. This effect was particularly pronounced in drug-resistant cell lines, highlighting its potential to address unmet needs in oncology. Furthermore, the compound's low toxicity profile in normal cells underscores its therapeutic window, a critical factor for clinical translation.

Despite these promising results, challenges remain in the development of 929505-79-3 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce side effects.

In conclusion, benzyl 2-{(2Z)-2-(2H-1,3-benzodioxol-5-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS: 929505-79-3) represents a promising candidate for further development in the chemical biology and pharmaceutical sectors. Its multifaceted biological activities, coupled with advancements in synthetic and analytical methodologies, position it as a valuable subject of ongoing and future research. The integration of interdisciplinary approaches will be key to unlocking its full therapeutic potential.